Cas no 139503-74-5 (Octanoic acid, 7-cyano-)

• Product Name: Octanoic acid, 7-cyano-
• CAS No: 139503-74-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1272751
• Update Time: 2024-08-04

Octanoic acid, 7-cyano- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 7-cyano-

• Inchi： 1S/C9H15NO2/c1-8(7-10)5-3-2-4-6-9(11)12/h8H,2-6H2,1H3,(H,11,12)
• InChI Key： PIEJYLBGEXCEPO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCC(C#N)C

Computed Properties

• Exact Mass: 169.11035

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 337.0±25.0 °C(Predicted)
• PSA: 61.09
• pka: 4.76±0.10(Predicted)